Cas no 5981-31-7 (4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI))

• Product Name: 4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI)
• CAS No: 5981-31-7
• MF: C₂₇H₂₆N₄O₂
• MW: 438.520946025848
• CID: 384957
• PubChem ID: 5202724
• Update Time: 2025-04-19

4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 4,8,12-Tetradecatrienenitrile,5,9,13-trimethyl- (6CI,8CI)
• (2,5-diphenylpyrazol-3-yl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• (4E,8E)-5,9,13-trimethyl-tetradeca-4,8,12-trienenitrile
• 1-cyano-4,8,12-trimethyl-3E,7E,11-tridecatriene
• AKOS001088691
• 5981-31-7
• DTXSID90409629
• Z27906424

• Inchi： 1S/C27H26N4O2/c1-33-24-14-12-22(13-15-24)29-16-18-30(19-17-29)27(32)26-20-25(21-8-4-2-5-9-21)28-31(26)23-10-6-3-7-11-23/h2-15,20H,16-19H2,1H3
• InChI Key： CUSPURUZRAJVAH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 438.20600
• Monoisotopic Mass: 438.205576
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 4.9

Experimental Properties

• Density: 1.2
• Boiling Point: 673.5°Cat760mmHg
• Flash Point: 361.1°C
• Refractive Index: 1.639
• PSA: 50.60000
• LogP: 4.51320